Cas no 654676-92-3 (Benzonitrile, 4-[[(4-bromophenyl)sulfonyl]acetyl]-)

• Product Name: Benzonitrile, 4-[[(4-bromophenyl)sulfonyl]acetyl]-
• CAS No: 654676-92-3
• MF: C₁₅H₁₀BrNO₃S
• MW: 364.213801860809
• CID: 1688667
• PubChem ID: 64643719
• Update Time: 2025-04-21

Benzonitrile, 4-[[(4-bromophenyl)sulfonyl]acetyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[(4-bromophenyl)sulfonyl]acetyl]-
• 4-[2-(4-bromophenylsulfonyl)acetyl]benzonitrile
• DB-316105
• 654676-92-3
• (4-Bromophenylsulphonylmethyl)-(4-cyanophenyl)-ketone
• VYVIGJUPOMUACJ-UHFFFAOYSA-N
• AKOS013970029
• SCHEMBL6319697

• Inchi： 1S/C15H10BrNO3S/c16-13-5-7-14(8-6-13)21(19,20)10-15(18)12-3-1-11(9-17)2-4-12/h1-8H,10H2
• InChI Key： VYVIGJUPOMUACJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CC(C1C=CC(C#N)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 362.9565
• Monoisotopic Mass: 362.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 75